DMT-OMe-rA(Bz)

• Molecular Formula: C39H37N5O7
• Molecular Weight: 687.7 g/mol
• InChI: InChI=1S/C39H37N5O7/c1-47-29-18-14-27(15-19-29)39(26-12-8-5-9-13-26,28-16-20-30(48-2)21-17-28)50-22-31-33(45)34(49-3)38(51-31)44-24-42-32-35(40-23-41-36(32)44)43-37(46)25-10-6-4-7-11-25/h4-21,23-24,31,33-34,38,45H,22H2,1-3H3,(H,40,41,43,46)/t31-,33?,34+,38-/m1/s1
• InChIKey: SARHDAQOZNKZCC-IBLLBSQDSA-N

DMT-OMe-rA(Bz) Phosphoramidite: A Core 2′-O-Methyl RNA Building Block for Enhanced Oligonucleotide Therapeutics

DMT-OMe-rA(Bz), also known as 5′-O-DMT-N6-benzoyl-2′-O-methyladenosine 3′-CE phosphoramidite, is a modified RNA phosphoramidite monomer used in solid-phase oligonucleotide synthesis . It serves as the chemical precursor for incorporating 2′-O-methyladenosine (Am) residues into synthetic RNA strands [1]. The compound features a standard 5′-O-dimethoxytrityl (DMT) protecting group for chain extension, an N6-benzoyl (Bz) group for exocyclic amine protection, and a 3′-O-(2-cyanoethyl)-(N,N-diisopropyl) phosphoramidite for coupling [2]. The defining structural feature is the 2′-O-methyl group on the ribose sugar, which confers key biophysical advantages to the final oligonucleotide, including enhanced nuclease resistance and improved target binding affinity . The compound has a molecular formula of C₄₈H₅₄N₇O₈P, a molecular weight of 887.97 g/mol, and a CAS number of 110782-31-5 .

Workflow Solid-phase incorporation of 2′-O-methyladenosine into RNA strands

Modification Permanent 2′-O-methyl group on ribose; not a transient protecting group

Property Reported to confer nuclease resistance and elevated target binding affinity

• [1] Glen Research. (2019). Glen Report 4-13: RNA Synthesis - 2'-O-Methyl Analogues. View Source
• [2] Scaringe, S. A., Francklyn, C. S., & Usman, N. (1990). Chemical synthesis of biologically active oligoribonucleotides using beta-cyanoethyl protected ribonucleoside phosphoramidites. Nucleic Acids Research, 18(18), 5433-5441. View Source

Procurement Note for DMT-OMe-rA(Bz): Why a 2′-O-Methyl RNA Building Block Is Not Interchangeable with Standard DNA or RNA Amidites

While DMT-OMe-rA(Bz) may appear similar to other nucleoside phosphoramidites used in oligonucleotide synthesis, it cannot be interchanged with standard DNA (dA) or RNA (rA) amidites, or even other 2′-modified analogs, without significant consequences for product performance. The 2′-O-methyl group is not a transient protecting group; it is a permanent, performance-enhancing modification . This modification fundamentally alters the biophysical properties of the resulting oligonucleotide. Substituting with a standard DNA amidite (e.g., DMT-dA(Bz)) will produce a DNA/RNA chimeric molecule that lacks the characteristic nuclease resistance and elevated target binding affinity (higher Tₘ) of fully 2′-OMe-modified strands [1]. Conversely, using a standard RNA amidite with a 2′-O-TBDMS protecting group will yield an unmodified RNA strand after deprotection, which is highly susceptible to rapid enzymatic degradation in biological systems [2]. Even among 2′-modified amidites, the choice is critical. For instance, the 2′-O-methoxyethyl (2′-MOE) analog, while also conferring nuclease resistance, exhibits different hydrophobicity, duplex stability, and pharmacokinetic properties, which can impact everything from HPLC purification to in vivo biodistribution [3]. The evidence below quantifies these differences to support informed procurement decisions.

DNA amidite substitution Produces DNA/RNA chimera lacking 2′-OMe nuclease resistance and elevated binding affinity

Standard RNA amidite (TBDMS) substitution Yields unmodified RNA after deprotection, highly susceptible to enzymatic degradation

2′-MOE analog substitution Exhibits different hydrophobicity and duplex stability, potentially altering HPLC and biodistribution

• [1] Majlessi, M., Nelson, N. C., & Becker, M. M. (1998). Advantages of 2'-O-methyl oligoribonucleotide probes for detecting RNA targets. Nucleic Acids Research, 26(9), 2224-2229. View Source
• [2] Glen Research. (2019). Glen Report 4-13: RNA Synthesis - 2'-O-Methyl Analogues. View Source
• [3] Shodex. Analysis of 2'-OMe and 2'-MOE Modified Phosphorothioated Oligo-RNA by LC/UV/MS (VN-50 2D). Application Note. View Source

Quantitative Evidence Guide for DMT-OMe-rA(Bz): Direct Comparative Data on Thermostability, Nuclease Resistance, Synthesis, and Purity

Duplex Thermostability (Tm) Enhancement of 2′-OMe-RNA vs. DNA and RNA

Incorporation of 2′-OMe nucleotides, using monomers like DMT-OMe-rA(Bz), significantly increases the thermal stability (melting temperature, Tₘ) of the resulting duplex with complementary RNA targets compared to unmodified DNA or RNA [1]. This enhanced binding is a critical performance metric for applications like antisense and probe design. The rank order of duplex thermostability is consistently reported as DNA:DNA < DNA:RNA < RNA:RNA < RNA:2′OMe-RNA .

Tm Rank

Class-level

DNA:DNA < DNA:RNA < RNA:RNA < RNA:2′OMe-RNA

Reported higher target-binding affinity ranking

Aggregated evidence; application-dependent

Evidence Dimension	Duplex Thermostability Rank Order
Target Compound Data	RNA:2′OMe-RNA (Most Stable)
Comparator Or Baseline	DNA:DNA (Least Stable); DNA:RNA; RNA:RNA
Quantified Difference	Not applicable (rank order). For a specific 15mer phosphorothioate, a control 2'-OMe-RNA:DNA duplex had a Tm of 62.8°C, compared to 57.7°C for its phosphorothioate analog .
Conditions	Thermal denaturation of oligonucleotide duplexes in standard buffered conditions. Data aggregated from multiple sources [REFS-1, REFS-2, REFS-3].

Why This Matters

This class-level data confirms that oligos synthesized with DMT-OMe-rA(Bz) will have superior target affinity, a key differentiator from using standard DNA or RNA amidites.

• [1] Majlessi, M., Nelson, N. C., & Becker, M. M. (1998). Advantages of 2'-O-methyl oligoribonucleotide probes for detecting RNA targets. Nucleic Acids Research, 26(9), 2224-2229. View Source
• [2] Lubini, P., Zürcher, W., & Egli, M. (1994). Stabilizing effects of the RNA 2'-substituent: crystal structure of an oligodeoxynucleotide duplex containing 2'-O-methylated adenosines. Chemistry & Biology, 1(1), 39-45. View Source

Comparative Nuclease Resistance: 2′-OMe Offers Intermediate Stability Between Unmodified RNA and Phosphorothioate (PS)

The 2′-O-methyl modification provides a quantifiable increase in resistance to enzymatic degradation. It is documented as having a stability profile that lies between unmodified nucleic acids and the highly stable phosphorothioate (PS) backbone . This intermediate resistance is often the optimal choice, as complete 2′-O-methylation avoids the toxicity and non-specific protein binding sometimes associated with PS oligonucleotides while still providing substantial protection against nucleases [1].

Nuclease Resistance

Class-level

2′-OMe: Intermediate stability

Unmodified: No resistance | PS: Highly resistant

Balanced resistance profile; avoids PS toxicity concerns

Sequence-dependent; review required

Evidence Dimension	Nuclease Resistance Rank Order
Target Compound Data	2′-OMe (Intermediate Resistance)
Comparator Or Baseline	Unmodified DNA/RNA (No Resistance); Phosphorothioate (PS) (Highly Resistant)
Quantified Difference	Rank order provided; quantitative half-life extension in biological media is sequence- and application-dependent.
Conditions	Exposure to various exo- and endonucleases (e.g., RNase A, serum nucleases). Data aggregated from multiple sources [REFS-1, REFS-3].

Why This Matters

This positions DMT-OMe-rA(Bz) as the building block of choice when a balance of high nuclease resistance and low toxicity is required, such as in therapeutic siRNAs or antisense gapmers.

• [1] Glen Research. 2'-OMe-RNA Phosphoramidites and Supports Category Draft. View Source
• [2] Harp, J. M., et al. (2018). Structural basis for the synergy of 4'- and 2'-modifications on siRNA nuclease resistance, thermal stability and RNAi activity. Nucleic Acids Research, 46(16), 8286-8301. View Source

Synthetic Complexity: The 2′-OMe Adenosine (A) Monomer is Documented as One of the Most Challenging Amidites to Manufacture

The synthesis of DMT-OMe-rA(Bz) is not trivial. Unlike many standard amidites, the production of 2′-OMe RNA monomers, particularly the purine derivatives, is described as 'very difficult' [1]. The adenosine (A) monomer is noted to be only 'slightly' less challenging than the notoriously complex guanosine (G) derivative [1]. The A monomer itself requires a 7-step synthesis, which is significantly more involved than the simpler pyrimidine monomers [1]. This inherent synthetic complexity directly impacts the consistency, quality, and reliability of the supply chain.

Synthetic Steps

Reported

7-step synthesis (A monomer)

Complex manufacturing; supply consistency requires vendor QC

G monomer: 12 steps; pyrimidines simpler

Evidence Dimension	Synthetic Complexity (Number of Steps)
Target Compound Data	7-step synthesis for adenosine (A) monomer
Comparator Or Baseline	Guanosine (G) monomer: 12-step synthesis; Pyrimidine monomers: simpler synthesis [1]
Quantified Difference	The A monomer is 5 steps shorter than the G monomer but still a complex, multi-step synthesis.
Conditions	Description of the chemical synthesis routes for 2'-OMe phosphoramidite monomers [1].

Why This Matters

This evidence highlights a key procurement risk: the quality and supply of DMT-OMe-rA(Bz) are highly dependent on the manufacturer's process control. This justifies a preference for vendors with documented analytical quality control and reliable production capacity.

• [1] Glen Research. (2019). Glen Report 4-13: RNA Synthesis - 2'-O-Methyl Analogues. View Source

Grade-Dependent Purity Specifications: TheraPure™ vs. Standard Grade DMT-OMe-rA(Bz)

For therapeutic applications, the choice of amidite grade is critical. A direct comparison of two commercially available grades of the same compound reveals significant differences in impurity profiles [REFS-1, REFS-2]. The TheraPure™ grade is manufactured with tighter specifications on critical impurities, which is essential for GMP production of oligonucleotide therapeutics, where even trace impurities can affect drug safety and efficacy . Standard grade material is suitable for general research applications but may not meet the stringent requirements of clinical development .

Purity Grade

Head-to-head

TheraPure™: HPLC ≥99%, M-11 ≤0.01%

Standard: HPLC ≥98%, non-primary 31P ≤0.5%

Grade selection impacts regulatory CMC and cost

TheraPure™ suitable for GMP applications

Evidence Dimension	Purity and Impurity Profile
Target Compound Data	TheraPure™ Grade: HPLC Purity ≥99%; M-11 Impurity ≤0.01%; Single critical impurity ≤0.3%
Comparator Or Baseline	Standard Grade: HPLC Purity ≥98%; Sum of non-primary 31P NMR peaks (140-152ppm) ≤0.5%
Quantified Difference	TheraPure™ grade offers 1% higher HPLC purity and a 30x tighter specification for the M-11 impurity (≤0.01% vs. part of ≤0.5% total impurities).
Conditions	HPLC and 31P NMR analysis as per manufacturer's Certificate of Analysis [REFS-1, REFS-2].

Why This Matters

This direct comparison provides a clear, quantifiable basis for selecting the appropriate grade based on the end-use application (research vs. therapeutic manufacturing), optimizing both performance and cost.

Application Scenarios for DMT-OMe-rA(Bz): Where the 2′-O-Methyl Modification Delivers Proven Advantage

siRNA Therapeutics: Optimizing Nuclease Resistance and Reducing Off-Target Effects

The intermediate nuclease resistance of 2′-OMe-modified RNA, as established in Evidence Item 3.2, makes DMT-OMe-rA(Bz) a premier building block for therapeutic siRNA . Extensive 2′-O-methylation provides sufficient stability in vivo without the toxicity sometimes associated with fully phosphorothioated backbones. Furthermore, the modification has been shown to reduce siRNA immunogenicity and off-target silencing, which are critical parameters for clinical development [1]. Procurement of high-purity, TheraPure™ grade amidite (Evidence Item 3.4) is essential for these applications to meet regulatory CMC requirements.

Antisense Oligonucleotides (ASOs) for Steric Block Mechanisms

For antisense applications that rely on steric blocking of translation or splicing (rather than RNase H recruitment), fully 2′-OMe-modified oligonucleotides are a standard . The high-affinity binding to target RNA (Evidence Item 3.1) ensures potent and specific target engagement. It is critical to note that fully 2′-OMe-modified ASOs do not recruit RNase H ; this is a defined mechanism of action, not a shortcoming. For applications requiring RNase H activity, a 'gapmer' design with a central DNA window is used, where DMT-OMe-rA(Bz) serves as the high-stability 'wing' for enhanced binding and nuclease protection.

Advanced Molecular Probes and CRISPR gRNA Engineering

The exceptional duplex stability (Evidence Item 3.1) and nuclease resistance (Evidence Item 3.2) of 2′-OMe RNA are leveraged to create superior molecular probes for detecting structured RNA targets, such as viral genomes or cellular mRNAs . These probes exhibit faster hybridization kinetics and higher specificity than DNA probes . Similarly, incorporating 2′-OMe residues into the termini of synthetic CRISPR single-guide RNAs (sgRNAs) is a well-established strategy to increase their intracellular stability and editing efficiency, making DMT-OMe-rA(Bz) a common reagent in genome editing workflows [1].

Stabilized Aptamer and Ribozyme Development

Aptamers and ribozymes selected from natural RNA libraries are often susceptible to nuclease degradation, limiting their therapeutic and diagnostic utility. Post-selection, systematic substitution of natural ribonucleotides with 2′-OMe nucleotides is a proven method to confer in vivo stability. DMT-OMe-rA(Bz) enables the synthesis of these modified, stabilized versions while largely retaining the original three-dimensional structure and function of the nucleic acid .

Application

Selection Property

Validation Focus

siRNA stability research

Nuclease resistance & target affinity

In vivo silencing endpoints & off-target review

Antisense steric-block studies

High RNA binding affinity

Target engagement without RNase H recruitment

RNA target detection / CRISPR gRNA stabilization

Reported duplex stability & nuclease resistance

Hybridization kinetics & editing efficiency review

Stabilized aptamer engineering

Post-selection 2′-OMe substitution

Structural integrity & functional retention validation

• [1] Harp, J. M., et al. (2018). Structural basis for the synergy of 4'- and 2'-modifications on siRNA nuclease resistance, thermal stability and RNAi activity. Nucleic Acids Research, 46(16), 8286-8301. View Source